Cas no 143468-13-7 (6-Bromo-1H-pyrrolo[2,3-b]pyridine)

• Product Name: 6-Bromo-1H-pyrrolo[2,3-b]pyridine
• CAS No: 143468-13-7
• MF: C₇H₅BrN₂
• MW: 197.032000303268
• MDL: MFCD06659667
• CID: 64779
• PubChem ID: 11159915
• Update Time: 2025-11-02

6-Bromo-1H-pyrrolo[2,3-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-1H-pyrrolo[2,3-b]pyridine
• 6-Bromo-7-azaindole
• 1H-Pyrrolo[2,3-b]pyridine, 6-bromo-
• PubChem18671
• KSC493S6B
• HIN1652
• LKXJGVGBEDEAAW-UHFFFAOYSA-N
• BCP27062
• BBL103253
• WT1451
• STL557063
• FCH833492
• TRA0059618
• RP04082
• PB21932
• LS40890
• RP25493
• 1H-Pyrrolo[2,3-b]pyridine,6-bromo-
• 6-bromanyl-1H-pyrrol
• J-518307
• FT-0650536
• AM20050814
• CS-D0071
• SCHEMBL414134
• A884924
• MFCD06659667
• 6-bromanyl-1H-pyrrolo[2,3-b]pyridine
• AKOS006230742
• A3099
• 143468-13-7
• SY007156
• EN300-84397
• DTXSID10457223
• AS-18912
• W-201243
• A808072
• DB-014003

• MDL： MFCD06659667
• Inchi： 1S/C7H5BrN2/c8-6-2-1-5-3-4-9-7(5)10-6/h1-4H,(H,9,10)
• InChI Key： LKXJGVGBEDEAAW-UHFFFAOYSA-N
• SMILES： BrC1=CC=C2C=CNC2=N1

Computed Properties

• Exact Mass: 195.96400
• Monoisotopic Mass: 195.96361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 28.7
• XLogP3: 2.3

Experimental Properties

• Density: 1.771
• Melting Point: 192-195℃
• Refractive Index: 1.728
• PSA: 28.68000
• LogP: 2.32540

6-Bromo-1H-pyrrolo[2,3-b]pyridine Security Information

• Safety Instruction： 24/25
• HazardClass：6.1

Additional information on 6-Bromo-1H-pyrrolo[2,3-b]pyridine

6-Bromo-1H-pyrrolo[2,3-b]pyridine (CAS 143468-13-7): A Versatile Heterocyclic Building Block for Pharmaceutical and Material Science

6-Bromo-1H-pyrrolo[2,3-b]pyridine (CAS 143468-13-7) is a brominated heterocyclic compound that has gained significant attention in recent years due to its unique structural features and broad applications in medicinal chemistry and material science. As a pyrrolopyridine derivative, this compound serves as a valuable scaffold for the development of novel drug candidates and functional materials. The presence of both pyrrole and pyridine rings in its structure provides multiple sites for chemical modification, making it an attractive intermediate for synthetic chemists.

The growing interest in 6-Bromo-1H-pyrrolo[2,3-b]pyridine synthesis and applications reflects the pharmaceutical industry's demand for novel heterocyclic compounds. Recent studies have shown that this compound can be used as a precursor for kinase inhibitors, which are crucial in cancer treatment research. The bromine substituent at the 6-position offers excellent reactivity for various cross-coupling reactions, particularly in palladium-catalyzed reactions that are fundamental to modern drug discovery processes.

In material science, 6-Bromo-1H-pyrrolo[2,3-b]pyridine properties have been explored for developing organic electronic materials. Its conjugated system and ability to form stable complexes with metals make it suitable for applications in organic light-emitting diodes (OLEDs) and organic photovoltaics. Researchers are particularly interested in how modifications to the pyrrolopyridine core can tune the electronic properties of resulting materials for specific applications.

The synthesis of 6-Bromo-1H-pyrrolo[2,3-b]pyridine typically involves bromination of the parent 1H-pyrrolo[2,3-b]pyridine structure. Recent advances in heterocyclic compound synthesis have improved the yield and purity of this important intermediate. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely used to characterize this compound and ensure its quality for pharmaceutical applications.

From a commercial perspective, the global market for pyrrolopyridine derivatives like 6-Bromo-1H-pyrrolo[2,3-b]pyridine has been growing steadily, driven by increasing R&D investments in pharmaceutical and material science sectors. Many researchers search for "CAS 143468-13-7 suppliers" or "6-Bromo-1H-pyrrolo[2,3-b]pyridine price" as they source this compound for their projects. The compound is typically available in research quantities from specialty chemical suppliers worldwide.

In drug discovery, the 6-Bromo-1H-pyrrolo[2,3-b]pyridine structure has been incorporated into various biologically active molecules. Its planar, aromatic nature allows for favorable interactions with biological targets, while the nitrogen atoms provide hydrogen bonding capabilities. These features explain why many medicinal chemists include "pyrrolopyridine medicinal chemistry" in their research queries when designing new drug candidates.

Recent publications have highlighted the potential of 6-Bromo-1H-pyrrolo[2,3-b]pyridine analogs in addressing challenging therapeutic areas. For instance, modified versions of this scaffold have shown promise in neurological disorders and inflammatory conditions. The scientific community continues to explore "pyrrolopyridine biological activity" to uncover new applications for this versatile heterocycle.

When handling 6-Bromo-1H-pyrrolo[2,3-b]pyridine, standard laboratory safety protocols should be followed. While not classified as hazardous under normal conditions, proper personal protective equipment (PPE) including gloves and safety glasses is recommended. Storage typically requires protection from light and moisture to maintain stability, as indicated by most "CAS 143468-13-7 safety data sheets" available from suppliers.

The future outlook for 6-Bromo-1H-pyrrolo[2,3-b]pyridine applications appears promising, with ongoing research exploring its potential in various fields. As the demand for novel heterocyclic compounds grows in pharmaceutical and material science industries, this compound is likely to maintain its importance as a key building block. Researchers and industry professionals searching for "pyrrolopyridine derivatives uses" or "6-Bromo-1H-pyrrolo[2,3-b]pyridine research" will find this compound to be a valuable tool in their work.

In conclusion, 6-Bromo-1H-pyrrolo[2,3-b]pyridine (CAS 143468-13-7) represents an important class of heterocyclic compounds with diverse applications. Its unique structural features, synthetic versatility, and potential biological activities make it a subject of continuous research interest. As scientific understanding of pyrrolopyridine chemistry advances, new applications for this compound and its derivatives are expected to emerge in both pharmaceutical and material science fields.